molecular formula C5H10ClNO2 B2724487 Glycine allyl ester hydrochloride CAS No. 144156-16-1

Glycine allyl ester hydrochloride

Cat. No. B2724487
CAS RN: 144156-16-1
M. Wt: 151.59
InChI Key: GWTWGBWCBFNEEB-UHFFFAOYSA-N
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Description

Glycine allyl ester hydrochloride, also known as Glycine ethyl ester hydrochloride, is a derivative of glycine . It is used in the preparation of amino acids and organic compounds . The formula of this compound is C4H10ClNO2 .


Synthesis Analysis

Esters based on mono- and bicyclic terpenoids with glycine have been synthesized via Steglich esterification . This process is characterized by 1H-NMR, IR, and mass spectral studies .


Molecular Structure Analysis

The molecular weight of Glycine allyl ester hydrochloride is 139.581 . The IUPAC Standard InChI of this compound is InChI=1S/C4H9NO2.ClH/c1-2-7-4 (6)3-5;/h2-3,5H2,1H3;1H .


Chemical Reactions Analysis

Glycine allyl ester hydrochloride is used in conjunction with N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) for carboxyl-footprinting studies of proteins . The GEE/EDC protocol effects specific derivatization of glutamate and aspartate carboxyl side chains on intact proteins .


Physical And Chemical Properties Analysis

Glycine allyl ester hydrochloride is a white powder or chunk . It has a melting point of 145-146°C (lit.) .

Scientific Research Applications

1. Synthesis of Novel Esters Based on Monoterpenoids and Glycine Esters based on mono- and bicyclic terpenoids with glycine have been synthesized via Steglich esterification . These esters have been characterized by 1 H-NMR, IR, and mass spectral studies . This application is significant in the field of pharmaceutical chemistry .

Analgesic and Anti-inflammatory Activities

The synthesized esters based on monoterpenoids and glycine have shown promising analgesic and anti-inflammatory activities . These activities were investigated after transdermal delivery on models of formalin, capsaicin, and AITC-induced pain . This application is particularly relevant in the development of new pain relief and anti-inflammatory drugs .

3. Interaction with Transient Receptor Potential (TRP) Ion Channels The synthesized esters have shown to interact with TRP ion channels . These channels are involved in pain perception and inflammatory processes . This interaction provides an opportunity for the rational design and synthesis of TRP modulators .

4. Positive Allosteric Modulators of GABA A Receptors In addition to affecting the peripheral nervous system through interaction with TRP channels, terpene derivatives were found to act within the CNS as positive allosteric modulators of GABA A receptors . This application is significant in the field of neuropharmacology .

Ester Hydrolysis

Glycine allyl ester hydrochloride can be used in ester hydrolysis . Mild orthogonal ester hydrolysis conditions are systematically explored using calcium(II) iodide as a protective agent for the Fmoc protecting group and optimized for a broad scope of amino esters .

Solid-Phase Peptide Synthesis (SPPS)

Glycine allyl ester hydrochloride can be used in solid-phase peptide synthesis (SPPS) . This application is particularly relevant in structure–activity relationship (SAR) studies .

Mechanism of Action

Glycine esters of menthol and borneol exhibited higher antinociceptive action, whereas eugenol derivative significantly suppressed the development of the inflammatory process . The mechanism of competitive binding between terpenoid esters and TRPA1/TRPV1 agonists was proposed explaining significant analgesic effect of synthesized derivatives .

Safety and Hazards

Glycine allyl ester hydrochloride causes severe skin burns and eye damage . It may cause respiratory irritation . It is recommended to avoid dust formation and to use personal protective equipment when handling this compound .

Future Directions

Research is ongoing to explore the pharmacological properties of esters based on terpenoids and glycine . The focus is on the design and synthesis of peptide macrocycles as well as their biophysical and functional characterization .

properties

IUPAC Name

prop-2-enyl 2-aminoacetate;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H9NO2.ClH/c1-2-3-8-5(7)4-6;/h2H,1,3-4,6H2;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GWTWGBWCBFNEEB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCOC(=O)CN.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H10ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

151.59 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Glycine allyl ester hydrochloride

CAS RN

144156-16-1
Record name prop-2-en-1-yl 2-aminoacetate hydrochloride
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